Cas no 2680888-32-6 (2-(2,2,2-trifluoro-N-{4-(trifluoromethyl)phenylmethyl}acetamido)acetic acid)

• Product Name: 2-(2,2,2-trifluoro-N-{4-(trifluoromethyl)phenylmethyl}acetamido)acetic acid
• CAS No: 2680888-32-6
• MF: C₁₂H₉F₆NO₃
• MW: 329.195184469223
• CID: 5628031
• PubChem ID: 165925044
• Update Time: 2025-10-29

2-(2,2,2-trifluoro-N-{4-(trifluoromethyl)phenylmethyl}acetamido)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2680888-32-6
• 2-(2,2,2-trifluoro-N-{[4-(trifluoromethyl)phenyl]methyl}acetamido)acetic acid
• EN300-28295263
• 2-(2,2,2-trifluoro-N-{4-(trifluoromethyl)phenylmethyl}acetamido)acetic acid

• Inchi： 1S/C12H9F6NO3/c13-11(14,15)8-3-1-7(2-4-8)5-19(6-9(20)21)10(22)12(16,17)18/h1-4H,5-6H2,(H,20,21)
• InChI Key： YZEMAMCZQPYLIY-UHFFFAOYSA-N
• SMILES： FC(C(N(CC(=O)O)CC1C=CC(C(F)(F)F)=CC=1)=O)(F)F

Computed Properties

• Exact Mass: 329.04866212g/mol
• Monoisotopic Mass: 329.04866212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 412
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 57.6Ų

Additional information on 2-(2,2,2-trifluoro-N-{4-(trifluoromethyl)phenylmethyl}acetamido)acetic acid

Introduction to 2-(2,2,2-trifluoro-N-{4-(trifluoromethyl)phenylmethyl}acetamido)acetic acid (CAS No. 2680888-32-6) and Its Applications in Modern Chemical Biology

2-(2,2,2-trifluoro-N-{4-(trifluoromethyl)phenylmethyl}acetamido)acetic acid, identified by the CAS number 2680888-32-6, is a sophisticated organic compound that has garnered significant attention in the field of chemical biology due to its unique structural features and potential biological activities. This compound belongs to a class of molecules characterized by the presence of trifluoromethyl and acetylamide functional groups, which are well-known for their ability to modulate biological pathways and enhance pharmacological properties.

The molecular structure of 2-(2,2,2-trifluoro-N-{4-(trifluoromethyl)phenylmethyl}acetamido)acetic acid incorporates several key elements that contribute to its versatility. The trifluoromethyl group (CF₃) is a prominent feature in many bioactive molecules, known for its ability to increase metabolic stability, lipophilicity, and binding affinity. Additionally, the acetylamide moiety provides a polar interaction surface that can facilitate binding to biological targets. The presence of a phenyl ring substituted with another trifluoromethyl group further enhances the compound's potential for selective interactions with biological receptors.

In recent years, there has been a surge in research focused on developing novel therapeutic agents that leverage fluorinated aromatic compounds. These compounds are particularly attractive due to their ability to mimic natural biomolecules while offering improved pharmacokinetic profiles. CAS No. 2680888-32-6 falls into this category, and its synthesis has been optimized for high yield and purity, making it a valuable building block for further derivatization and drug discovery efforts.

One of the most compelling aspects of 2-(2,2,2-trifluoro-N-{4-(trifluoromethyl)phenylmethyl}acetamido)acetic acid is its potential as an intermediate in the development of small-molecule inhibitors. The acetylamide group can serve as a hinge region for designing molecules that interact with specific protein targets, while the trifluoromethyl groups can enhance binding interactions through both hydrophobic and electrostatic effects. This makes it an ideal candidate for use in fragment-based drug design approaches, where small chemical fragments are screened for their ability to bind to target proteins before being optimized further.

Recent advancements in computational chemistry have enabled more accurate predictions of molecular interactions, allowing researchers to design compounds like CAS No. 2680888-32-6 with greater precision. Machine learning models trained on large datasets of bioactive molecules have demonstrated the ability to predict binding affinities and identify promising candidates for experimental validation. This high-throughput virtual screening approach has significantly accelerated the drug discovery process, making compounds like CAS No. 2680888-32-6 more accessible for researchers worldwide.

The biological activity of CAS No. 2680888-32-6 has been explored in several preclinical studies aimed at understanding its potential therapeutic applications. Initial studies suggest that this compound exhibits moderate affinity for certain enzyme targets, making it a promising lead for further development into treatments for various diseases. The trifluoromethyl group's influence on metabolic stability has also been investigated, with results indicating that it may prolong the half-life of derived drug candidates in vivo.

Moreover, the synthesis of fluorinated compounds like CAS No. 2680888-32-6 has been refined through continuous improvements in synthetic methodologies. Techniques such as palladium-catalyzed cross-coupling reactions have enabled the efficient construction of complex molecular frameworks while maintaining high regioselectivity and functional group tolerance. These advancements have not only streamlined the production process but also opened new avenues for structural diversification and optimization.

In conclusion, CAS No. 2680888-32-6, or 2-(2,2,2-trifluoro-N-{4-(trifluoromethyl)phenylmethyl}acetamido)acetic acid, represents a significant advancement in the field of chemical biology. Its unique structural features and potential biological activities make it a valuable asset for drug discovery efforts aimed at developing novel therapeutic agents. As research continues to uncover new applications for fluorinated compounds like this one, their role in modern medicine is expected to grow even further.